Cas no 91691-27-9 (2-Ethoxycarbonyl-5-(2-ethoxycarbonylethyl)pyrrolidine)

• Product Name: 2-Ethoxycarbonyl-5-(2-ethoxycarbonylethyl)pyrrolidine
• CAS No: 91691-27-9
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• MDL: MFCD34185356
• CID: 5088305
• Update Time: 2025-07-21

2-Ethoxycarbonyl-5-(2-ethoxycarbonylethyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-ethoxycarbonyl-5-(2-ethoxycarbonylethyl)pyrrolidine
• 2-Pyrrolidinepropionic acid, 5-carboxy-, diethyl ester (7CI)
• Ethyl 5-(ethoxycarbonyl)-2-pyrrolidinepropanoate (ACI)
• 5-(2-Ethoxycarbonyl-ethyl)-pyrrolidine-2-carboxylic acid ethyl ester
• 2-Ethoxycarbonyl-5-(2-ethoxycarbonylethyl)pyrrolidine

• MDL： MFCD34185356
• Inchi： 1S/C12H21NO4/c1-3-16-11(14)8-6-9-5-7-10(13-9)12(15)17-4-2/h9-10,13H,3-8H2,1-2H3
• InChI Key： PGUBSTVPYGDQJV-UHFFFAOYSA-N
• SMILES： O=C(CCC1CCC(C(OCC)=O)N1)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 267
• XLogP3: 1.2
• Topological Polar Surface Area: 64.599

Additional information on 2-Ethoxycarbonyl-5-(2-ethoxycarbonylethyl)pyrrolidine

Recent Advances in the Study of 2-Ethoxycarbonyl-5-(2-ethoxycarbonylethyl)pyrrolidine (CAS: 91691-27-9)

The compound 2-Ethoxycarbonyl-5-(2-ethoxycarbonylethyl)pyrrolidine (CAS: 91691-27-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine backbone and ethoxycarbonyl functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, aiming to explore its full pharmacological potential.

One of the key areas of interest is the compound's role as a precursor or intermediate in the synthesis of more complex bioactive molecules. Researchers have developed novel synthetic routes to optimize the yield and purity of 2-Ethoxycarbonyl-5-(2-ethoxycarbonylethyl)pyrrolidine, leveraging advanced techniques such as microwave-assisted synthesis and catalytic asymmetric reactions. These improvements have not only enhanced the efficiency of production but also opened new avenues for the development of derivatives with enhanced biological activities.

In terms of biological applications, recent studies have investigated the compound's interactions with various cellular targets. Preliminary findings suggest that 2-Ethoxycarbonyl-5-(2-ethoxycarbonylethyl)pyrrolidine exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. This has sparked interest in its potential use as an anti-inflammatory agent, with ongoing research exploring its efficacy and safety in preclinical models. Additionally, its structural features make it a candidate for further modification to improve selectivity and potency.

Another notable development is the exploration of the compound's role in drug delivery systems. Due to its relatively small molecular size and functional groups, 2-Ethoxycarbonyl-5-(2-ethoxycarbonylethyl)pyrrolidine has been studied as a potential carrier or linker in prodrug formulations. Researchers are investigating its ability to enhance the bioavailability of therapeutic agents, particularly those with poor solubility or stability. Early results indicate that the compound can effectively conjugate with various drugs, improving their pharmacokinetic profiles.

Despite these promising findings, challenges remain in fully understanding the compound's mechanism of action and optimizing its therapeutic potential. Future research directions may include detailed structure-activity relationship (SAR) studies, in vivo toxicity assessments, and the development of targeted delivery systems. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in advancing the applications of 2-Ethoxycarbonyl-5-(2-ethoxycarbonylethyl)pyrrolidine in medicine.

In conclusion, the recent advancements in the study of 2-Ethoxycarbonyl-5-(2-ethoxycarbonylethyl)pyrrolidine (CAS: 91691-27-9) highlight its multifaceted potential in pharmaceutical research. From its role as a synthetic intermediate to its emerging biological activities, this compound represents a valuable asset in the quest for novel therapeutics. Continued research and innovation will undoubtedly uncover further opportunities for its application in addressing unmet medical needs.